8-[(3-isopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-azaspiro[4.5]decane-7,9-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to 8-[(3-isopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-azaspiro[4.5]decane-7,9-dione involves complex chemical processes. For example, Rashevskii et al. (2020) described the enhanced reactivity of similar compounds in the Castagnoli-Cushman reaction with imines, indicating the potential for diverse synthetic routes (Rashevskii et al., 2020). Similarly, Mane et al. (2020) synthesized a series of derivatives, showcasing the versatility in synthesizing such compounds (Mane et al., 2020).
Molecular Structure Analysis
The molecular structure of these compounds is complex and can be elucidated using various techniques. For instance, the single crystal X-ray diffraction techniques used by Mane et al. (2020) provide insights into the detailed structure of these compounds (Mane et al., 2020).
Chemical Reactions and Properties
Chemical reactions involving 8-azaspiro derivatives can be diverse. For example, Rashevskii et al. (2020) explore their reactivity in specific reactions, which can be indicative of their broader chemical properties (Rashevskii et al., 2020). Similarly, the synthesis work by Huynh et al. (2017) and He and Qiu (2017) also contributes to understanding the chemical properties of these compounds (Huynh et al., 2017), (He & Qiu, 2017).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and stability, are crucial for their practical applications. While specific studies on this compound may be limited, related research can provide valuable insights. For example, the study by Kamiński et al. (2006) on related compounds offers a perspective on their physical characteristics (Kamiński et al., 2006).
Chemical Properties Analysis
The chemical properties, including reactivity, stability under different conditions, and interactions with other chemicals, are important for understanding the potential applications of these compounds. The research by Rashevskii et al. (2020) and others provides a basis for understanding these aspects (Rashevskii et al., 2020).
Future Directions
properties
IUPAC Name |
8-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]-8-azaspiro[4.5]decane-7,9-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c1-10(2)14-16-11(21-17-14)9-18-12(19)7-15(8-13(18)20)5-3-4-6-15/h10H,3-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGYYQVUAAZZYPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)CN2C(=O)CC3(CCCC3)CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.